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Occurrence and Concentrations of L5 Siloxane

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dodecamethylpentasiloxane

CAS No.: 141-63-9

Cat. No.: S582185

The table below summarizes the available quantitative data on L5 siloxane from the search results.

Context Reported Concentration /| Level  Source / Location Citation

In Consumer Up to 73,000 pglg (7.3% by Personal-care and household [1]

Products weight) products (2008 survey)

In Outdoor Air Median: 2.5 ng m—3 New York City air samples (2024 [2]
study)

In Indoor Air Detected, but specific Residential indoor air in California  [3]

concentrations not provided

Analytical Techniques for Detection

While specific protocols for leaching studies are not available, the cited research uses highly sensitive and
reliable analytical techniques to detect and quantify siloxanes like L5 in various matrices. You can adapt

these core methodologies for leaching experiments.

¢ Gas Chromatography-Mass Spectrometry (GC-MS): This is a standard and powerful technique for
identifying and measuring volatile organic compounds like L5 siloxane. It separates the components
of a sample (GC) and then identifies them based on their mass-to-charge ratio (MS) [1].

¢ Proton-Transfer Reaction Time-of-Flight Mass Spectrometry (PTR-TOF-MS): This technique is
excellent for real-time, high-resolution monitoring of volatile organic compounds in the air. It was used
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in indoor air studies to track the dynamics and sources of L5 and other siloxanes [3].

Research Context and Pathways for Further
Investigation

To assist your work, here is a diagram that maps out the research landscape based on the available

information and suggests pathways to fill the data gaps for your technical guide.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b582185#|5-siloxane-

leaching-from-consumer-products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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